Cas no 62479-35-0 ([1,1'-Biphenyl]tricarbonitrile)

[1,1'-Biphenyl]tricarbonitrile structure
62479-35-0 structure
Product Name:[1,1'-Biphenyl]tricarbonitrile
CAS No:62479-35-0
MF:C15H7N3
MW:229.236182451248
CID:443463
PubChem ID:21521562
Update Time:2025-04-19

[1,1'-Biphenyl]tricarbonitrile Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]tricarbonitrile
    • 4-phenylbenzene-1,2,3-tricarbonitrile
    • [1,1'-Biphenyl]-2,3,4-tricarbonitrile
    • SCHEMBL11876482
    • 62479-35-0
    • tricyanobiphenyl
    • DTXSID50615527
    • Inchi: 1S/C15H7N3/c16-8-12-6-7-13(11-4-2-1-3-5-11)15(10-18)14(12)9-17/h1-7H
    • InChI Key: VDAYUHZWOKASMJ-UHFFFAOYSA-N
    • SMILES: N#CC1C(C#N)=C(C#N)C=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.06411
  • Monoisotopic Mass: 229.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.37
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